1,2,4-Tribromo-3,5,6-trifluoro-benzene

• Molecular Formula: C6Br3F3
• Molecular Weight: 368.77 g/mol
• IUPAC Name: 1,2,4-tribromo-3,5,6-trifluorobenzene
• InChI: InChI=1S/C6Br3F3/c7-1-2(8)5(11)6(12)3(9)4(1)10
• InChI Key: LHCAPRCQMPLZQP-UHFFFAOYSA-N
• Canonical SMILES: C1(=C(C(=C(C(=C1Br)F)Br)Br)F)F

Description

1,2,4-Tribromo-3,5,6-trifluoro-benzene is a halogenated aromatic compound featuring three bromine atoms at positions 1, 2, and 4 and three fluorine atoms at positions 3, 5, and 4. This substitution pattern creates a highly electronegative and sterically hindered structure, influencing its physicochemical properties and reactivity. Such compounds are of interest in materials science, agrochemicals, and pharmaceutical intermediates due to their stability and unique electronic profiles.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues

The following table compares 1,2,4-Tribromo-3,5,6-trifluoro-benzene with structurally related halogenated benzene derivatives:

Compound Name	Substituent Positions (Halogens)	Molecular Formula	CAS Number	Key References
1,2,4-Tribromo-3,5,6-trifluoro-benzene	Br: 1,2,4; F: 3,5,6	C₆Br₃F₃	Not explicitly listed	Inferred from analogues
1,2,3-Tribromo-4,5,6-trifluoro-benzene	Br: 1,2,3; F: 4,5,6	C₆Br₃F₃	27134-02-7
1,2-Dibromo-3,4,5,6-tetrafluorobenzene	Br: 1,2; F: 3,4,5,6	C₆Br₂F₄	1967/03/29 (IR data)
1,4-Dibromo-2,3,5-trifluoro-benzene	Br: 1,4; F: 2,3,5	C₆Br₂F₃	811718-87-3
2,3,5,6-Tetrafluoro-1,4-bis(trimethylsilyl)benzene	F: 2,3,5,6; Si(CH₃)₃: 1,4	C₁₂H₁₈F₄Si₂	Not listed

Physicochemical Properties

• Electron-Withdrawing Effects : Fluorine’s high electronegativity enhances the electron-deficient nature of the aromatic ring, facilitating nucleophilic substitution reactions. Bromine, being less electronegative but bulkier, contributes to steric hindrance and thermal stability .
• Melting Points and Solubility : Tribromo-trifluoro derivatives generally exhibit higher melting points compared to dichloro analogues (e.g., pesticide-related tetrachloroanisole in ) due to increased molecular symmetry and halogen mass .
• Spectroscopic Profiles : Infrared (IR) spectra of dibromo-tetrafluorobenzene (CAS 1967/03/29) show distinct C-Br and C-F stretching vibrations at 650–250 cm⁻¹ and 1150–700 cm⁻¹, respectively, which are critical for structural identification .

Key Research Findings and Contradictions

• Synthetic Challenges : While bromopentafluorobenzene synthesis is well-documented, achieving regioselective bromination in tribromo-trifluoro isomers remains challenging due to competing halogen-halogen interactions .
• Contradictions in Nomenclature: and list "1,2,3-tribromo-4,5,6-trifluoro-benzene" (CAS 27134-02-7), which differs from the target compound’s substitution pattern, highlighting the need for precise isomer identification in research .